Cas no 111211-64-4 (1,2-Benzenediol, 3-methoxy-, diacetate)

1,2-Benzenediol, 3-methoxy-, diacetate structure
111211-64-4 structure
Product Name:1,2-Benzenediol, 3-methoxy-, diacetate
CAS No:111211-64-4
MF:C11H12O5
MW:224.209983825684
CID:1196839
PubChem ID:71335500
Update Time:2025-04-20

1,2-Benzenediol, 3-methoxy-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-methoxy-, diacetate
    • acetic acid,3-methoxybenzene-1,2-diol
    • Acetic acid--3-methoxybenzene-1,2-diol (2/1)
    • DTXSID70763453
    • 111211-64-4
    • Inchi: 1S/C11H12O5/c1-7(12)15-10-6-4-5-9(14-3)11(10)16-8(2)13/h4-6H,1-3H3
    • InChI Key: LKUFCKMSZCIWEF-UHFFFAOYSA-N
    • SMILES: COC1C(OC(=O)C)=C(OC(=O)C)C=CC=1

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 260.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 61.83
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